Cas no 187753-59-9 (1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester
• CAS No: 187753-59-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 3837438
• PubChem ID: 17390004
• Update Time: 2025-10-20

1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester
• NBKQKNZUPXLSKV-UHFFFAOYSA-N
• ethyl 6,7-dimethylindole-2-carboxylate
• Ethyl 6,7-dimethyl-1H-indole-2-carboxylate
• F73333
• 6,7-dimethyl-1H-indole-2-carboxylic acid ethyl ester
• AKOS005144451
• ethyl6,7-dimethyl-1H-indole-2-carboxylate
• DB-198296
• MFCD08752925
• SCHEMBL4043989
• 187753-59-9

• Inchi： 1S/C13H15NO2/c1-4-16-13(15)11-7-10-6-5-8(2)9(3)12(10)14-11/h5-7,14H,4H2,1-3H3
• InChI Key： NBKQKNZUPXLSKV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=CC(C)=C(C)C=2N1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester

1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester (CAS No. 187753-59-9)

1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester, also known by its CAS registry number 187753-59-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the indole family of heterocyclic aromatic compounds, which are widely recognized for their unique electronic properties and biological activities. The presence of the ethyl ester group and the dimethyl substitution at positions 6 and 7 of the indole ring imparts distinct chemical and physical characteristics to this molecule.

The synthesis of 1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent functional group transformations. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of such indole derivatives. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound in large-scale production processes.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's UV-vis absorption spectrum reveals strong absorption bands in the visible region, which is attributed to the conjugated π-system within the indole framework.

Recent studies have highlighted the potential of 1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester as a precursor for the development of novel bioactive molecules. For example, researchers at the University of California have demonstrated that this compound can be transformed into potent inhibitors of kinase enzymes, which are implicated in various cancer pathways. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored by chemists at Kyoto University, leading to the development of enantioselective routes for complex molecule construction.

In the agricultural sector, this compound has shown promise as a lead molecule for developing new herbicides. A team at Syngenta AG reported that certain derivatives exhibit selective activity against key agricultural weeds without adversely affecting crop plants. Furthermore, its role as a building block in polymer chemistry has been investigated by materials scientists at MIT, who have utilized it to synthesize novel polymeric materials with tailored electronic properties.

From an environmental standpoint, understanding the degradation pathways of 1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester is crucial for assessing its ecological impact. Recent research conducted by environmental chemists at the University of Toronto has revealed that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of biodegradable byproducts. This finding is particularly important for industries involved in its large-scale production and disposal.

In conclusion, 1H-Indole-2-carboxylic acid, 6,7-dimethyl-, ethyl ester (CAS No. 187753-59-9) stands out as a valuable intermediate in organic synthesis with diverse applications across multiple disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research directions in both academia and industry.